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Established MRLs for Prothioconazole

Crop Commodity
Existing EU
MRL (mg/kg)

Proposed/Assessed MRL
(mg/kg)

Basis for Proposal / Notes

Celeriacs 0.01 (LOQ) 0.1 Sufficient residue trials
provided [1] [2].

Rapeseeds 0.15 0.2 Sufficient residue trials
provided [1] [2].

Garlic, Onions,
Shallots

Not specified
(LOQ: 0.02)

0.03 Data sufficient to derive MRL
proposals [3].

Sugar Beet
Roots

0.01 (LOQ) 0.03 Data sufficient to derive MRL
proposal [4].

Chicory Roots 0.01 (LOQ) 0.03 MRL set via extrapolation from
sugar beet data [4].
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The MRL validation for prothioconazole involves a comprehensive process to ensure consumer safety.

Residue Definition and Metabolism: For enforcement purposes, the residue is defined as
prothioconazole-desthio (sum of isomers) [1] [4]. For a more comprehensive risk assessment, the

definition also includes the sum of prothioconazole-desthio and its metabolites containing a specific
triazole moiety, plus several Triazole Derivative Metabolites (TDMs): Triazole alanine (TA), Triazole

lactic acid (TLA), Triazole acetic acid (TAA), and 1,2,4-triazole (1,2,4-T) [1] [4].
Analytical Methods for Enforcement: Adequately validated analytical methods are available to

control residues of prothioconazole-desthio in plant commodities at a Limit of Quantification
(LOQ) of 0.02 mg/kg [3] [4].

Consumer Risk Assessment Conclusion: For the uses on the crops listed above, EFSA
consistently concluded that the short-term and long-term intake of residues is unlikely to
present a risk to consumer health [1] [3] [4]. An indicative exposure assessment for the TDMs from
these specific uses also did not raise consumer intake concerns [3] [4].

Ongoing Data Gaps: While MRLs have been set for specific crops, the overall assessment of
prothioconazole is not fully complete [5]. A 2025 peer review notes that the consumer risk

assessment remains provisional pending finalization of the residue definitions for risk assessment
and clarification of the genotoxic potential of certain metabolites [5]. There are also unresolved long-

term risks to birds, mammals, and aquatic organisms for certain uses [5].

Experimental Protocols for MRL Assessment

The MRL proposals and validation are backed by standardized experimental data. Here are the key

methodologies required by EFSA:

Residue Trials: Field trials are conducted according to Good Agricultural Practices (GAP) in
different geographical regions of the EU. A sufficient number of trials must demonstrate the maximum
residue level expected under the proposed use conditions [1].

Storage Stability Studies: Studies must demonstrate the stability of the pesticide residues (parent
compound and metabolites) in frozen crop samples for the duration of the residue trials. This ensures

the analytical results from the trials are reliable [1].
Livestock Dietary Burden Calculation: For pesticides used on animal feed crops, a calculation is

performed to estimate the potential intake of residues by livestock. This determines if studies are
needed to set MRLs in meat, milk, and eggs [1] [4].

Processing Studies: These studies investigate the effect of commercial or domestic processing
(e.g., drying, milling) on the nature and magnitude of pesticide residues. They are required if the

expected residue level in the raw agricultural commodity is high enough to contribute significantly to
dietary intake [1] [4].
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MRL Application and Validation Workflow

The following diagram illustrates the general workflow for modifying or establishing a new MRL, based on

the EFSA procedure as seen in the search results [1]:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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